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Compound of Interest

Compound Name: Chlorobenzilate

Cat. No.: B1668790

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Chlorobenzilate, a pesticide classified as a probable human carcinogen
and a persistent organic pollutant. Researchers, scientists, and drug development
professionals must adhere to these procedures to ensure personal safety and environmental
protection.

Chlorobenzilate, also known as Ethyl-4,4'-dichlorobenzilate, was historically used as an
acaricide for mite control on citrus and other fruit trees.[1][2] Due to its potential carcinogenic
effects in mice, its use has been banned in the United States and the European Union.[1][2] As
a hazardous waste (EPA hazardous waste number U038), its disposal is strictly regulated.[3]

Spill and Emergency Procedures

In the event of a spill or leak of Chlorobenzilate, the following steps must be taken
immediately:

o Evacuate and Secure the Area: Restrict access to the spill area to essential personnel
wearing appropriate personal protective equipment.[3]

» Eliminate Ignition Sources: If the spilled material is a liquid formulation, extinguish any open
flames or potential sources of sparks.[4]

e Contain the Spill:
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o For liquid spills: Absorb the material using vermiculite, dry sand, earth, or a similar non-
combustible absorbent.[3][4]

o For solid spills: Dampen the solid material with 60-70% ethanol to minimize dust
generation.[4]

o Collect and Containerize: Carefully place the absorbed or dampened material into sealed,
properly labeled containers for disposal.[3][4]

o Decontaminate the Area: Wash all contaminated surfaces with 60-70% ethanol, followed by
a thorough washing with soap and water.[4]

o Ventilate: After cleanup is complete, ensure the area is well-ventilated.[4]

e Do Not Dispose in Sewer: Under no circumstances should Chlorobenzilate or contaminated
materials be washed into the sewer system.[4]

Recommended Disposal Methods

The primary and most recommended method for the disposal of Chlorobenzilate is
incineration.[3][5] This process should be carried out in a specialized facility equipped with an
effluent gas scrubber to neutralize the hydrogen chloride gas produced during combustion.[3]

Disposal Method Key Parameters Efficacy

Temperature: > 1200 °C, Dwell High, effective destruction of

Incineration ]
Time: 1-2 seconds the compound
Requires consultation with
] ) Not a preferred method due to
Land Disposal environmental regulatory

) persistence
agencies

Generators of waste containing Chlorobenzilate (in quantities equal to or greater than 100
kg/month ) must comply with USEPA regulations regarding the storage, transportation,
treatment, and disposal of this hazardous waste.[3]

Experimental Protocols
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While specific experimental protocols for the disposal of Chlorobenzilate are not detailed in
the provided search results, the general procedure for handling and preparing the waste for
incineration is as follows:

e Segregation: Isolate Chlorobenzilate waste from other chemical waste streams to avoid
incompatible mixtures.

e Containerization:

o Liquid Waste: Collect in properly labeled, sealed containers. For added safety, place these
containers inside a secondary plastic bag that is also sealed and labeled.[3]

o Solid Waste (including contaminated labware): Place in a sealed, labeled bag.[3] Broken
glassware should be decontaminated with a solvent or through chemical destruction
before disposal.[3]

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name
"Chlorobenzilate,” and any other required hazard warnings.

o Storage: Store the sealed waste containers in a designated, secure area away from
incompatible materials such as strong acids and bases.[4]

o Arrangement for Disposal: Contact a licensed hazardous waste disposal company to arrange
for the transportation and incineration of the Chlorobenzilate waste.

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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